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Compound of Interest

Compound Name: AND-302

Cat. No.: B13438779 Get Quote

The designation "AND-302" presents a significant ambiguity, as it is associated with a diverse

range of subjects spanning oncology, neurology, and even automotive engineering. Without a

specific context or the identity of a comparator, "[compound X]," a direct head-to-head

comparison is not feasible. This guide aims to delineate the various known entities referred to

as "302" to aid researchers, scientists, and drug development professionals in identifying the

specific compound or product of interest for any future comparative analysis.

TH-302 (Evofosfamide): A Hypoxia-Activated
Prodrug in Oncology
One of the most prominent entities is TH-302, also known as evofosfamide. This investigational

drug is a hypoxia-activated prodrug, designed to target cancer cells in low-oxygen

environments, a common feature of solid tumors.

Mechanism of Action: TH-302 is comprised of a 2-nitroimidazole moiety linked to the DNA

cross-linking agent bromo-isophosphoramide mustard (Br-IPM).[1] Under hypoxic conditions,

the 2-nitroimidazole component is reduced, leading to the release of the active Br-IPM, which

then cross-links DNA and induces cell death.[1][2] This selective activation in hypoxic regions is

intended to spare healthy, well-oxygenated tissues, potentially reducing systemic toxicity.[3]

Therapeutic Area: TH-302 has been investigated in a variety of cancers, including soft tissue

sarcoma, pancreatic cancer, and non-small cell lung cancer, often in combination with other

chemotherapy agents like doxorubicin, cisplatin, and gemcitabine.[3]
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EV-302: A Clinical Trial Identifier in Urothelial Cancer
In the context of recent clinical advancements, "EV-302" refers to a pivotal Phase 3 clinical trial.

This study evaluated the combination of enfortumab vedotin (an antibody-drug conjugate) and

pembrolizumab (an immune checkpoint inhibitor) as a first-line treatment for patients with

locally advanced or metastatic urothelial carcinoma.[4][5] The positive results of the EV-302

trial have positioned this combination as a new standard of care in this setting.[4]

COYA 302: A Combination Therapy for
Neurodegenerative Diseases
"COYA 302" is an investigational combination therapy being developed by Coya Therapeutics

for neurodegenerative diseases such as Amyotrophic Lateral Sclerosis (ALS) and potentially

Alzheimer's disease.[6]

Mechanism of Action: COYA 302 combines low-dose interleukin-2 (IL-2) with a CTLA4 fusion

protein.[6] This combination is designed to enhance the function of regulatory T-cells (Tregs),

which play a crucial role in suppressing inflammation. By modulating the immune response,

COYA 302 aims to reduce the neuroinflammation associated with these debilitating diseases.[6]

RASolute 302: A Pan-RAS Inhibitor in Cancer
Research
The designation "RASolute 302" is associated with a Phase 3 clinical trial evaluating the

efficacy of daraxonrasib, a pan-RAS inhibitor.[7] This trial is focused on patients with second-

line pancreatic ductal adenocarcinoma (PDAC).[7]

Mechanism of Action: Daraxonrasib is designed to target the active, "ON" state of multiple RAS

protein variants (KRAS, NRAS, and HRAS), which are frequently mutated in various cancers

and are considered key drivers of tumor growth.[7]

Other Notable Mentions of "302"
Beyond the biomedical field, "302" is a well-known identifier in other domains:
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Ford Boss 302 Engine: A high-performance V8 engine produced by Ford, historically

significant in motorsports.[8]

Police Code 302: In some jurisdictions, this code refers to an involuntary commitment for a

mental health evaluation.[9]

Area Code 302: The telephone area code for the entire state of Delaware in the United

States.[10]

To provide a meaningful and data-driven comparison as requested, it is imperative to first

specify which "AND-302" is the subject of interest and to identify "[compound X]," the intended

comparator. Once this information is provided, a comprehensive analysis incorporating

quantitative data, experimental protocols, and pathway visualizations can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling AND-302: A Multifaceted Identifier Across
Scientific and Technical Domains]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438779#and-302-head-to-head-comparison-with-
compound-x]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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